N-Nitrosodimethylamine

• CAS No.: 62-75-9
• Product Name: N-Nitrosodimethylamine
• Molecular Formula: C2H6N2O; (CH3)2NN=O; C2H6N2O
• Molecular Weight: 74.08 g/mol
• IUPAC Name: N,N-dimethylnitrous amide
• Standard InChI: InChI=1S/C2H6N2O/c1-4(2)3-5/h1-2H3
• Standard InChIKey: UMFJAHHVKNCGLG-UHFFFAOYSA-N
• SMILES: CN(C)N=O
• Canonical SMILES: CN(C)N=O
• Boiling Point: 304 to 307 °F at 760 mm Hg (EPA, 1998); 154.0 °C; 152 °C; 151 °C; 306°F
• Colorform: Yellow, oily liquid; Yellow liquid
• Density: 1.0048 at 68 °F (EPA, 1998); 1.0048 at 20 °C/4 °C; Relative density (water = 1): 1.0; 1.005
• Flash Point: 142 °F (NTP, 1992); 61 °C; 142°F
• Melting Point: 25°C
• Physical Description: N-nitrosodimethylamine is a yellow oily liquid with a faint characteristic odor. Boiling point 151-153°C. Can reasonably be expected to be a carcinogen. Used as an antioxidant, as an additive for lubricants and as a softener of copolymers. An intermediate in 1,1-dimethylhydrazine production.; Solid; YELLOW OILY LIQUID.; Yellow, oily liquid with a faint characteristic odor.; Yellow, oily liquid with a faint, characteristic odor.
• Description: N-Nitrosodimethylamine is a volatile, combustible, yellow, oily liquid nitrosamine with a faint characteristic odor that decomposes when exposed to light and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosodimethylamine is primarily used in laboratory research to induce tumors in experimental animals. This substance may be formed during the cooking of foods, especially cured meats and fish, that contain sodium nitrite as a preservative, but is also found in several vegetables, cheeses, alcoholic beverages and fruits, and as a contaminant in rubber products. Exposure to NNitrosodimethylamine irritates the skin and eyes and damages the liver. This substance is reasonably anticipated to be a human carcinogen. (NCI05); n-Nitrosodimethylamine is produced by industry only in small amounts for research. At room temperature, it is a yellow liquid with no distinct odor. It was used to make rocket fuel, but this use was stopped after unusually high levels of this chemical were found in air, water, and soil samples collected near a rocket fuel manufacturing plant. It is used in some cosmetic and toiletry products and in cleansers. n-Nitrosodimethylamine is unintentionally formed during various manufacturing processes and in air, water, and soil from reactions involving other chemicals called alkylamines. It is also found in some foods and may be formed in the body.; N-nitrosodimethylamine is a yellow oily liquid with a faint characteristic odor. Boiling point 151-153°C. Can reasonably be expected to be a carcinogen. Used as an antioxidant, as an additive for lubricants and as a softener of copolymers. An intermediate in 1,1-dimethylhydrazine production.
• Shelf Life: Stable at room temperature for more than 14 days in neutral or alkaline solutions in the dark; slightly less stable in acidic solutions; sensitive to UV light.
• Solubility: greater than or equal to 100 mg/mL at 66° F (NTP, 1992); 13.50 M; Infinitely soluble in water at 23-25 °C; Soluble in all common organic solvents and in lipids; Very soluble in water, alcohol, ether; Miscible with methylene chloride, vegetable oils; Soluble in ethanol, ethyl ether, and chloroform; soluble in water.; 1000 mg/mL at 24 °C; Solubility in water: very good; Soluble
• Synonyms: Dimethylnitrosamine; N Nitrosodimethylamine; N-nitrosodimethylamine; NDMA Nitrosodimethylamine; Nitrosodimethylamine; Nitrosodimethylamine, NDMA
• Vapor Density: 2.56 (NTP, 1992) (Relative to Air); 2.56 (Air = 1); Relative vapor density (air = 1): 2.56; 2.56
• Vapor Pressure: 40 mm Hg at 152.8 °F (NTP, 1992); 2.70 mmHg; 2.7 mm Hg at 20 °C; Vapor pressure, Pa at 20 °C: 360; 40 mmHg at 152.8°F; 3 mmHg
• PubChem Compound: 6124
• Last Modified: Nov 11 2021